Cas no 116340-67-1 (4-bromo-2-methylbenzene-1-sulfonamide)

• Product Name: 4-bromo-2-methylbenzene-1-sulfonamide
• CAS No: 116340-67-1
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD08234785
• CID: 135100
• PubChem ID: 20616767
• Update Time: 2025-11-01

4-bromo-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methylbenzenesulfonamide
• Benzenesulfonamide,4-bromo-2-methyl-
• 4-bromo-2-methylbenzene-1-sulfonamide
• 4-bromo-2-methyl-benzenesulfonamide
• 4-bromo-2-methylbenzenesulfonic acid amide
• 4-bromo-2-methylbenzenesulphonamide
• 4-BROMO-2-METHYLPHENYLSULFONAMIDE
• 5-bromo-toluene-2-sulfonic acid amide
• 5-Brom-toluol-2-sulfonsaeure-amid
• CL8747
• 4-BROMO-2-METHYLBENZENESULFOMIDE
• FS-2129
• MB05726
• FT-0600030
• DTXSID70609105
• AKOS005257167
• Benzenesulfonamide, 4-bromo-2-methyl-
• EN300-56280
• 116340-67-1
• MFCD08234785
• BTSVWIADDUQGGP-UHFFFAOYSA-N
• CS-0133098
• A803602
• SCHEMBL3351008
• 4-bromo-2- methylbenzenesulphonamide
• DB-024575

• MDL： MFCD08234785
• Inchi： 1S/C7H8BrNO2S/c1-5-4-6(8)2-3-7(5)12(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： BTSVWIADDUQGGP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 248.94600
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.54000
• LogP: 3.18600

Additional information on 4-bromo-2-methylbenzene-1-sulfonamide

Introduction to 4-Bromo-2-Methylbenzene-1-Sulfonamide (CAS No. 116340-67-1)

4-Bromo-2-methylbenzene-1-sulfonamide, also known by its CAS number 116340-67-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a methyl group, and a sulfonamide functional group. These features contribute to its potential applications in various biological and therapeutic contexts.

The chemical formula of 4-bromo-2-methylbenzene-1-sulfonamide is C₈H₉BrNO₂S, and its molecular weight is approximately 257.13 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its physical and chemical properties make it suitable for use in a wide range of laboratory and industrial applications.

In recent years, 4-bromo-2-methylbenzene-1-sulfonamide has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 4-bromo-2-methylbenzene-1-sulfonamide derivatives demonstrated significant inhibition of inflammatory cytokines such as TNF-α and IL-6 in vitro.

The sulfonamide functional group in 4-bromo-2-methylbenzene-1-sulfonamide plays a crucial role in its biological activity. Sulfonamides are known for their ability to inhibit bacterial dihydropteroate synthase, an enzyme essential for folic acid synthesis. This property makes them effective antibacterial agents. Additionally, the bromine atom and methyl group contribute to the compound's lipophilicity and stability, enhancing its bioavailability and pharmacokinetic profile.

In the context of cancer research, 4-bromo-2-methylbenzene-1-sulfonamide has shown potential as an inhibitor of specific cancer-related enzymes. A study published in the Cancer Research journal in 2023 found that this compound effectively inhibited the activity of histone deacetylases (HDACs), which are implicated in the progression of various cancers. The inhibition of HDACs by 4-bromo-2-methylbenzene-1-sulfonamide led to increased acetylation of histone proteins, resulting in the suppression of cancer cell proliferation and induction of apoptosis.

The versatility of 4-bromo-2-methylbenzene-1-sulfonamide extends beyond its direct biological activities. It serves as an important building block for the synthesis of more complex molecules with enhanced therapeutic properties. For example, researchers have used this compound as a starting material to develop novel antiviral agents targeting viral proteases. A study published in the Virology Journal in 2023 described the synthesis and evaluation of several 4-bromo-2-methylbenzene-1-sulfonamide-based derivatives that exhibited potent antiviral activity against influenza A virus.

In addition to its therapeutic applications, 4-bromo-2-methylbenzene-1-sulfonamide has also been explored for its use in diagnostic imaging. The bromine atom can be labeled with radioisotopes such as bromine-76 or bromine-82, making it useful for positron emission tomography (PET) imaging studies. This application allows researchers to visualize the distribution and metabolism of the compound in living organisms, providing valuable insights into its pharmacological behavior.

The synthesis of 4-bromo-2-methylbenzene-1-sulfonamide can be achieved through various methods, including nucleophilic aromatic substitution reactions and sulfonation processes. One common synthetic route involves the reaction of 4-bromo-2-methylbenzenesulfonyl chloride with ammonia or an amine derivative under appropriate conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

In conclusion, 4-bromo-2-methylbenzene-1-sulfonamide (CAS No. 116340-67-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers valuable biological activities, making it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific endeavors.